N-(4-chlorophenyl)-3-(quinoxalin-2-ylamino)benzamide

• Molecular Formula: C21H15ClN4O
• Molecular Weight: 374.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-(quinoxalin-2-ylamino)benzamide
• InChI: InChI=1S/C21H15ClN4O/c22-15-8-10-16(11-9-15)25-21(27)14-4-3-5-17(12-14)24-20-13-23-18-6-1-2-7-19(18)26-20/h1-13H,(H,24,26)(H,25,27)
• InChI Key: ZTGGITLZCSQUKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CC(=N2)NC3=CC=CC(=C3)C(=O)NC4=CC=C(C=C4)Cl

Description

N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide is a complex organic compound that has garnered significant interest in the scientific community due to its unique chemical structure and potential applications. This compound features a benzamide core substituted with a 4-chlorophenyl group and a quinoxalin-2-ylamino group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide typically involves multiple steps, starting with the preparation of the quinoxaline moiety. One common method involves the condensation of o-phenylenediamine with a diketone to form quinoxaline . The quinoxaline is then functionalized at the 2-position to introduce the amino group, which is subsequently coupled with 4-chlorobenzoyl chloride to form the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times .

Chemical Reactions Analysis

Types of Reactions

N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert nitro groups to amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the quinoxaline and benzamide moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Reagents like halogens, alkylating agents, and acylating agents are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinoxaline N-oxides, while reduction can produce amines .

Scientific Research Applications

N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand for receptor studies.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of dyes, fluorescent materials, and organic sensitizers for solar cells.

Mechanism of Action

The mechanism of action of N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide involves its interaction with specific molecular targets. The quinoxaline moiety is known to interact with various enzymes and receptors, potentially inhibiting their activity or modulating their function . The compound may also interfere with cellular pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• N-(4-Chlorophenyl)-2-[(quinoxalin-2-yl)amino]benzamide
• N-(4-Chlorophenyl)-3-[(quinoxalin-3-yl)amino]benzamide
• N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzoic acid

Uniqueness

N-(4-Chlorophenyl)-3-[(quinoxalin-2-yl)amino]benzamide stands out due to its specific substitution pattern, which imparts unique chemical and biological properties.